Cas no 1779791-15-9 (3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid
• CAS No: 1779791-15-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6314296
• PubChem ID: 84713717
• Update Time: 2025-10-29

3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid
• EN300-1907010
• 1779791-15-9

• Inchi： 1S/C10H12BrNO3/c1-6(3-9(13)14)10-7(11)4-12-5-8(10)15-2/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： XJJQJDDEEFTGDZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid

3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid (CAS No. 1779791-15-9): A Comprehensive Overview

3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid, identified by the CAS registry number 1779791-15-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound consists of a pyridine ring substituted with bromine and methoxy groups, linked to a butanoic acid moiety, creating a structure that exhibits intriguing chemical and biological properties.

The synthesis of 3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of pharmacological activity, 3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid has demonstrated promising results in preclinical studies. It has been shown to exhibit anti-inflammatory properties by modulating key inflammatory pathways, making it a potential candidate for the development of novel anti-inflammatory agents. Additionally, studies have highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential role in neuroprotective therapies.

The structural versatility of this compound allows for extensive modification, enabling researchers to explore its application in various fields. For instance, the introduction of different substituents on the pyridine ring or modifications to the butanoic acid chain can significantly alter its physicochemical properties. These modifications can enhance solubility, improve bioavailability, or tailor its activity for specific therapeutic targets.

Recent research has also focused on the use of computational chemistry techniques to predict the binding affinity and selectivity of 3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid towards various biological targets. Molecular docking studies have provided insights into its interaction with key proteins, guiding further optimization efforts. Furthermore, the compound has been investigated as a potential lead molecule in high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, 3-(3-Bromo-5-Methoxypyridin-4-yl)Butanoic Acid (CAS No. 1779791-15-9) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with advancements in synthetic and computational methodologies, positions it as a promising candidate for future drug development efforts.